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Compound of Interest

Compound Name: ABT-102

Cat. No.: B8728140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ABT-102 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 1

(TRPV1) receptor. The TRPV1 receptor, a non-selective cation channel, is a key integrator of

various noxious stimuli, including heat, protons (low pH), and capsaicin, the pungent

component of chili peppers. Its activation on sensory neurons leads to the influx of calcium and

sodium ions, resulting in depolarization and the transmission of pain signals to the central

nervous system.[1][2] By blocking the activation of TRPV1, ABT-102 holds significant

therapeutic potential for the management of various pain conditions. These application notes

provide detailed information on the solubility of ABT-102 in Dimethyl Sulfoxide (DMSO) and

saline, along with protocols for its preparation for in vitro and in vivo studies.

Physicochemical Properties of ABT-102
Property Value

Molecular Formula C₂₁H₂₄N₄O

Molecular Weight 348.44 g/mol

Appearance Solid Powder

CAS Number 808756-71-0

Solubility of ABT-102

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8728140?utm_src=pdf-interest
https://www.benchchem.com/product/b8728140?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20875131/
https://synapse.patsnap.com/article/what-are-trpv1-antagonists-and-how-do-they-work
https://www.benchchem.com/product/b8728140?utm_src=pdf-body
https://www.benchchem.com/product/b8728140?utm_src=pdf-body
https://www.benchchem.com/product/b8728140?utm_src=pdf-body
https://www.benchchem.com/product/b8728140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8728140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ABT-102 is a poorly water-soluble compound, necessitating the use of organic solvents for the

preparation of stock solutions.

Quantitative Solubility Data
Solvent / Vehicle Solubility Notes

100% DMSO 10 mM
Stock solution can be prepared

at this concentration.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (≥ 7.17 mM)

A clear solution can be

achieved at this concentration.

This vehicle is suitable for in

vivo administration.[3][4]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (≥ 7.17 mM)

A clear solution can be

achieved at this concentration.

This vehicle is another option

for in vivo studies.[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (≥ 7.17 mM)

A clear solution can be

achieved at this concentration.

[3]

Experimental Protocols
Protocol 1: Preparation of ABT-102 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM ABT-102 stock solution in DMSO.

Materials:

ABT-102 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer
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Calibrated pipettes

Procedure:

Weigh the required amount of ABT-102 powder. For a 1 mL 10 mM stock solution, weigh

3.48 mg of ABT-102 (Molecular Weight = 348.44 g/mol ).

Add the weighed ABT-102 to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1 mL

of DMSO for every 3.48 mg of ABT-102.

Vortex the solution until the ABT-102 is completely dissolved. Gentle warming in a water

bath (37°C) may be used to aid dissolution if necessary.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Protocol 2: Preparation of ABT-102 Formulation for In
Vivo Administration (DMSO/PEG300/Tween-80/Saline
Vehicle)
This protocol details the preparation of a ready-to-use ABT-102 solution for in vivo studies.[3]

[4]

Materials:

ABT-102 stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile tubes

Vortex mixer
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Procedure:

Start with a concentrated stock solution of ABT-102 in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, add the solvents in the following order:

Add 100 µL of the 25 mg/mL ABT-102 DMSO stock solution to a sterile tube.

Add 400 µL of PEG300 and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix thoroughly by vortexing.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final solution until it is clear and homogenous. If precipitation occurs, gentle

warming and/or sonication can be used to aid dissolution.[3]

The final concentration of ABT-102 in this formulation will be 2.5 mg/mL. The vehicle

composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Prepare the formulation fresh on the day of use.

Experimental Workflow for In Vivo Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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